Cas no 940002-59-5 (Sitagliptin carbamoyl b-D-glucuronide)
940002-59-5 structure
Product Name:Sitagliptin carbamoyl b-D-glucuronide
CAS No:940002-59-5
MF:C23H23F6N5O9
MW:627.447246789932
CID:1000528
Update Time:2024-10-25
Sitagliptin carbamoyl b-D-glucuronide Chemical and Physical Properties
Names and Identifiers
-
- Sitagliptin Carbamoyl β-D-Glucuronide
- Sitagliptin Carbamoyl β-D-Glucuronide Sodium Salt
- (2S,3S,4S,5R,6S)-3,4,5-trihydroxy-6-[[(2R)-4-oxo-4-[3-(trifluoromethyl)-6,8-dihydro-5H-[1,2,4]triazolo[4,3-a]pyrazin-7-yl]-1-(2,4,5-trifluorophenyl)butan-2-yl]carbamoyloxy]oxane-2-carboxylic acid
- SITAGLIPTIN CARBAMOYL B-D-GLUCURONIDE
- 1-[N-[(1R)-3-[5,6-Dihydro-3-(trifluoromethyl)-1,2,4-triazolo[4,3-a]pyrazin-7(8H)-yl]-3-oxo-1-[(2,4,5-trifluorophenyl)methyl]propyl]carbamate]
- A-D-Glucopyranuronic Acid
- A-D-Glucuronide
- Sitagliptin Carbamoyl
- SITAGLIPTIN CARBAMOYL GLUCURONIDE
- Sitagliptin carbamoyl b-D-glucuronide
-
- Inchi: 1S/C23H23F6N5O9/c24-10-6-12(26)11(25)4-8(10)3-9(30-22(41)43-20-17(38)15(36)16(37)18(42-20)19(39)40)5-14(35)33-1-2-34-13(7-33)31-32-21(34)23(27,28)29/h4,6,9,15-18,20,36-38H,1-3,5,7H2,(H,30,41)(H,39,40)/t9-,15+,16+,17-,18+,20+/m1/s1
- InChI Key: GKDZQUQEXZXGMZ-KUVPMCASSA-N
- SMILES: C(C1=NN=C2CN(CCN12)C(=O)C[C@H](NC(=O)O[C@H]1[C@H](O)[C@@H](O)[C@H](O)[C@@H](C(=O)O)O1)CC1C=C(F)C(F)=CC=1F)(F)(F)F
Computed Properties
- Exact Mass: 627.14000
Experimental Properties
- Density: 1.84±0.1 g/cm3 (20 ºC 760 Torr),
- Melting Point: 167-169°C (dec.)
- Solubility: Almost insoluble (0.018 g/l) (25 º C),
- PSA: 196.57000
- LogP: 0.00500
Sitagliptin carbamoyl b-D-glucuronide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | S913152-1mg |
(–)-Sitagliptin Carbamoyl Glucuronide |
940002-59-5 | 98% | 1mg |
¥8,036.10 | 2022-08-31 | |
| TRC | S207280-.1mg |
Sitagliptin carbamoyl b-D-glucuronide |
940002-59-5 | .1mg |
$ 155.00 | 2022-06-03 | ||
| TRC | S207280-.2mg |
Sitagliptin carbamoyl b-D-glucuronide |
940002-59-5 | .2mg |
$ 255.00 | 2022-06-03 | ||
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci74746-1mg |
(-)-Sitagliptin Carbamoyl Glucuronide |
940002-59-5 | 98% | 1mg |
¥5144.00 | 2022-04-26 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci74746-500ug |
(-)-Sitagliptin Carbamoyl Glucuronide |
940002-59-5 | 98% | 500ug |
¥2707.00 | 2022-04-26 | |
| Biosynth | MS16855-1 mg |
Sitagliptin carbamoyl b-D-glucuronide |
940002-59-5 | 1mg |
$472.16 | 2023-01-03 | ||
| Biosynth | MS16855-2 mg |
Sitagliptin carbamoyl b-D-glucuronide |
940002-59-5 | 2mg |
$858.52 | 2023-01-03 | ||
| Biosynth | MS16855-5 mg |
Sitagliptin carbamoyl b-D-glucuronide |
940002-59-5 | 5mg |
$1,560.90 | 2023-01-03 | ||
| Biosynth | MS16855-10 mg |
Sitagliptin carbamoyl b-D-glucuronide |
940002-59-5 | 10mg |
$2,837.90 | 2023-01-03 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-212929-1 mg |
Sitagliptin Carbamoyl β-D-Glucuronide, |
940002-59-5 | 1mg |
¥3,685.00 | 2023-07-11 |
Sitagliptin carbamoyl b-D-glucuronide Related Literature
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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